1,3-Dithiolan-2-one, O-((methylamino)carbonyl)oxime
Description
ENT-27086 is an insecticide.
Properties
CAS No. |
1631-64-7 |
|---|---|
Molecular Formula |
C5H8N2O2S2 |
Molecular Weight |
192.3 g/mol |
IUPAC Name |
(1,3-dithiolan-2-ylideneamino) N-methylcarbamate |
InChI |
InChI=1S/C5H8N2O2S2/c1-6-4(8)9-7-5-10-2-3-11-5/h2-3H2,1H3,(H,6,8) |
InChI Key |
PTWXDEFRSGIDOE-UHFFFAOYSA-N |
SMILES |
CNC(=O)ON=C1SCCS1 |
Canonical SMILES |
CNC(=O)ON=C1SCCS1 |
Appearance |
Solid powder |
| 1631-64-7 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
ENT-27086; ENT27086; ENT 27086; AC-38906; AC-38,906; AC38906; AC 38906 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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